Cas no 27894-32-2 (9H-Purine-6-thiol,9-(6-deoxy-b-L-galactopyranosyl)-,2',3',4'-triacetate (8CI))

• Product Name: 9H-Purine-6-thiol,9-(6-deoxy-b-L-galactopyranosyl)-,2',3',4'-triacetate (8CI)
• CAS No: 27894-32-2
• MF: C₁₇H₂₀N₄O₇S
• MW: 424.428302764893
• CID: 289367
• PubChem ID: 4617796
• Update Time: 2025-04-19

9H-Purine-6-thiol,9-(6-deoxy-b-L-galactopyranosyl)-,2',3',4'-triacetate (8CI) Chemical and Physical Properties

Names and Identifiers

• 9H-Purine-6-thiol,9-(6-deoxy-b-L-galactopyranosyl)-,2',3',4'-triacetate (8CI)
• [4,5-diacetyloxy-2-methyl-6-(6-sulfanylidene-3H-purin-9-yl)oxan-3-yl] acetate
• NSC125629
• 27894-32-2
• DTXSID10404954
• NSC-125629

• Inchi： 1S/C17H20N4O7S/c1-7-12(26-8(2)22)13(27-9(3)23)14(28-10(4)24)17(25-7)21-6-20-11-15(21)18-5-19-16(11)29/h5-7,12-14,17H,1-4H3,(H,18,19,29)
• InChI Key： FYFYDSSZDPSGCR-UHFFFAOYSA-N
• SMILES： S=C1C2=C(NC=N1)N(C=N2)C1C(C(C(C(C)O1)OC(C)=O)OC(C)=O)OC(C)=O

Computed Properties

• Exact Mass: 424.1054
• Monoisotopic Mass: 424.10527016g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 733
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 162Ų

Experimental Properties

• PSA: 130.34
• LogP: 1.20130